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Compound of Interest

Compound Name: Ammonium rhodanilate

Cat. No.: B076560

L Get Quote

An In-depth Technical Guide to the Health and Safety of Ammonium Rhodanilate

Synonyms: Ammonium Thiocyanate, Ammonium Rhodanate

This technical guide provides comprehensive health and safety information for Ammonium

rhodanilate, also known as Ammonium thiocyanate. It is intended for researchers, scientists,

and drug development professionals who handle this compound. This guide covers toxicology,

handling procedures, emergency protocols, and the mechanisms of toxicity.

Chemical and Physical Properties

Ammonium rhodanilate is a colorless crystalline solid that is soluble in water. It is used in

various applications including chemical analysis, photography, and as a fertilizer.[1]

Property Value

Molecular Formula CHaN2S

CAS Number 1762-95-4

Molar Mass 76.12 g/mol

Appearance Colorless crystalline solid
Solubility Soluble in water

© 2025 BenchChem. All rights reserved.

1/8 Tech Support


https://www.benchchem.com/product/b076560?utm_src=pdf-interest
https://www.benchchem.com/product/b076560?utm_src=pdf-body
https://www.benchchem.com/product/b076560?utm_src=pdf-body
https://www.benchchem.com/product/b076560?utm_src=pdf-body
https://www.benchchem.com/product/b076560?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7441586/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Data

Ammonium rhodanilate is harmful if swallowed, in contact with skin, or if inhaled.[2][3]
Prolonged or repeated exposure may cause skin eruptions and nervous system disturbances.

[1]

Quantitative Toxicity Data

Test Species Route Value Reference
LDso Rat Oral 750 mg/kg [3]
Oncorhynchus
) ) ) 65 mg/L (96
LCso mykiss (Rainbow  Aguatic
hours)
Trout)

Experimental Protocols

Detailed experimental protocols for the toxicological data presented above are based on
internationally recognized guidelines.

Acute Oral Toxicity (LDso) - Rat

This protocol is based on the principles of the OECD Guideline 401 for Acute Oral Toxicity.

o Test Animals: Healthy, young adult rats of a commonly used laboratory strain are selected.
Animals are fasted overnight prior to administration of the substance.

e Dosage: A single dose of Ammonium rhodanilate is administered by oral gavage. The dose
is calculated based on the animal's body weight.

o Observation: Animals are observed for mortality and clinical signs of toxicity at regular
intervals for at least 14 days. Observations include changes in skin, fur, eyes, and behavior.
Body weight is recorded weekly.

e Necropsy: All animals (those that die during the study and those euthanized at the end)
undergo a gross necropsy to identify any pathological changes.
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» Data Analysis: The LDso value, the dose estimated to be lethal to 50% of the test animals, is
calculated using appropriate statistical methods.

Fish Acute Toxicity (LCso)

This protocol is based on the principles of the OECD Guideline 203 for Fish, Acute Toxicity
Test.[4]

o Test Species: A standard fish species, such as the Rainbow Trout (Oncorhynchus mykiss), is
used.

o Test Conditions: Fish are exposed to a range of concentrations of Ammonium rhodanilate
in water for a period of 96 hours. The test is conducted under controlled conditions of
temperature, light, and dissolved oxygen.[4][5]

o Observation: Mortalities and any abnormal behavioral or physical changes are recorded at
24, 48, 72, and 96 hours.[4]

o Data Analysis: The LCso value, the concentration of the substance that is lethal to 50% of the
test fish over the 96-hour period, is determined.[4]

Mechanism of Toxicity Signaling Pathway

The toxicity of Ammonium rhodanilate is primarily attributed to the thiocyanate ion (SCN™).
Thiocyanate is a competitive inhibitor of the sodium-iodide symporter (NIS), a protein crucial for
the uptake of iodide into the thyroid gland.[6] Inhibition of NIS disrupts the synthesis of thyroid
hormones.

Bloodstream Thyroid Follicular Cell
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Caption: Thiocyanate inhibition of the sodium-iodide symporter in the thyroid.

Health and Safety Considerations
Hazard Classification

¢ Acute Toxicity (Oral, Dermal, Inhalation): Category 4 (Harmful)[3]
e Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

e Hazardous to the Aquatic Environment (Chronic): Category 3 (Harmful to aquatic life with
long lasting effects)[3]

Handling and Storage

e Handling: Use in a well-ventilated area, preferably under a fume hood. Avoid generating
dust. Wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. Wash hands thoroughly after handling.

e Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. Keep away
from incompatible materials such as strong acids and oxidizing agents.

Emergency Procedures

In the event of exposure or a spill, follow these procedures:
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Exposure or Spill Occurs

Evacuate Immediate Area

Assess the Situation
(e.g., size of spill, type of exposure)

Don Appropriate PPE

If Exposure

Spill ContainmiV / v Persor Wsure \

Contain the spill Inhalation: Sl CEER Eye Contact:

. . . Remove contaminated clothing. 5 .
with inert absorbent material. Move to fresh air. Wash with soap and water. Flush with water for 15 mins.

Collect spilled material . X
into a suitable container. Seek Medical Attention

f Exposure If Exposure f Exposure

Ingestion:
Do NOT induce vomiting.
Seek immediate medical attention.

Decontaminate the area.

!

Dispose of waste
in accordance with regulations.

Click to download full resolution via product page

Caption: Emergency response workflow for Ammonium rhodanilate exposure or spill.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Seek immediate medical attention.

o Spills: For small spills, carefully sweep up the material and place it in a sealed container for
disposal. Avoid creating dust. For large spills, evacuate the area and contact emergency
services.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective
clothing as necessary to prevent skin contact.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

Disposal Considerations

Dispose of Ammonium rhodanilate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow it to enter drains or

waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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